Cas no 1806921-75-4 (3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine)

3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine structure

1806921-75-4 structure

Product Name:3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine

CAS No:1806921-75-4

MF:C₈H₅BrF₂N₂

MW:247.039507627487

CID:4810153

Update Time:2023-08-18

3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine
- Inchi： 1S/C8H5BrF2N2/c1-4-7(9)5(2-12)6(3-13-4)8(10)11/h3,8H,1H3
- InChI Key： OYGUBBBSVYKHTP-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NC=C(C(F)F)C=1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 225
XLogP3: 2.3
Topological Polar Surface Area: 36.7

3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029062746-250mg	3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine	1806921-75-4	97%	250mg	$950.40	2022-03-31
Alichem	A029062746-500mg	3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine	1806921-75-4	97%	500mg	$1,581.10	2022-03-31
Alichem	A029062746-1g	3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine	1806921-75-4	97%	1g	$2,890.60	2022-03-31

3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine Related Literature

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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
2. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

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